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Compound of Interest

Compound Name:
Methyl 4-

oxocyclohexanecarboxylate

Cat. No.: B120234 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and operational integrity.

This guide provides essential, immediate safety and logistical information for the proper

disposal of Methyl 4-oxocyclohexanecarboxylate (CAS No: 6297-22-9), ensuring the

protection of personnel and the environment.

Essential Safety and Physical Data
A thorough understanding of the chemical's properties is the first step in safe handling. The

following table summarizes key quantitative data for Methyl 4-oxocyclohexanecarboxylate.
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Property Value

Molecular Formula C8H12O3[1][2]

Molecular Weight 156.18 g/mol [1][2]

Physical Form Liquid at 20°C[2]

Density 1.1 g/mL[2]

Boiling Point 96-97 °C at 8.0 Torr[3]

Flash Point 94.8 °C[3]

Refractive Index 1.46[2]

Storage Room temperature, in an inert atmosphere[3]

Hazard Identification and First Aid
Methyl 4-oxocyclohexanecarboxylate is classified as an irritant. It is crucial to be aware of its

primary hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

In the event of exposure, the following first aid measures should be taken immediately:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.

Skin Contact: Immediately flush the affected area with plenty of soap and water while

removing contaminated clothing. Seek medical advice if irritation persists.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Step-by-Step Disposal Protocol
The proper disposal of Methyl 4-oxocyclohexanecarboxylate is critical to prevent

environmental contamination and ensure regulatory compliance. The following protocol outlines

the necessary steps for its safe disposal. It is imperative to consult and adhere to all local,

state, and federal regulations regarding chemical waste disposal.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate

PPE is worn, including:

Nitrile gloves
Safety glasses with side shields or goggles
A laboratory coat

2. Waste Segregation and Collection:

All waste containing Methyl 4-oxocyclohexanecarboxylate, including contaminated

consumables (e.g., pipette tips, paper towels), should be collected in a designated, properly

labeled, and sealed waste container.

The container should be made of a material compatible with the chemical.

The waste should be categorized as organic waste. Do not mix with other waste streams

unless explicitly permitted by your institution's safety protocols.

3. Handling Spills:

Small Spills (<50 mL): Absorb the spill with an inert material such as vermiculite, perlite, or

sand.[4] Scoop the absorbed material into a designated waste container.[4] The area should

then be decontaminated.

Large Spills (>50 mL): Evacuate the immediate area and prevent the spill from entering

drains. Contain the spill using absorbent materials. Contact your institution's environmental

health and safety (EHS) department for guidance on cleanup and disposal.
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4. Disposal of Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).

The rinsate should be collected and disposed of as chemical waste.

After rinsing, the container can be disposed of according to institutional guidelines, which

may include puncturing it to prevent reuse.

5. Final Disposal:

The sealed and labeled waste container must be transferred to a licensed waste disposal

contractor.

Never dispose of Methyl 4-oxocyclohexanecarboxylate down the sink or in general trash.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Methyl 4-
oxocyclohexanecarboxylate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b120234?utm_src=pdf-body
https://www.benchchem.com/product/b120234?utm_src=pdf-body
https://www.benchchem.com/product/b120234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl 4-oxocyclohexanecarboxylate Disposal Workflow
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Caption: Disposal workflow for Methyl 4-oxocyclohexanecarboxylate.
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By adhering to these procedures, laboratories can ensure the safe handling and disposal of

Methyl 4-oxocyclohexanecarboxylate, fostering a secure research environment and

maintaining environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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